Cas no 1246187-80-3 (propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate)

propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate structure
1246187-80-3 structure
Product Name:propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
CAS No:1246187-80-3
MF:C11H19NO4
MW:229.27286362648
CID:4564401
Update Time:2023-11-20

propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • isopropyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
    • propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
    • Inchi: 1S/C11H19NO4/c1-7(2)16-11(14)12-3-8-5-15-6-9(4-12)10(8)13/h7-10,13H,3-6H2,1-2H3
    • InChI Key: CTTJBHDQSKQMBQ-UHFFFAOYSA-N
    • SMILES: O1CC2CN(C(=O)OC(C)C)CC(C1)C2O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 255
  • XLogP3: 0.2
  • Topological Polar Surface Area: 59

propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6002-100MG
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 95%
100MG
¥ 2,402.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6002-250MG
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 95%
250MG
¥ 3,841.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6002-500MG
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 95%
500MG
¥ 6,402.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6002-1G
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 95%
1g
¥ 9,603.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6002-5G
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 95%
5g
¥ 28,809.00 2023-03-31
Ambeed
A548751-1g
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 98%
1g
$1856.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6002-100mg
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 95%
100mg
¥2402.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6002-250mg
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 95%
250mg
¥3840.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6002-500mg
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 95%
500mg
¥6402.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ6002-1g
propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
1246187-80-3 95%
1g
¥9603.0 2024-04-25
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